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Introduction

PF-00956980 is a potent, ATP-competitive, and reversible pan-Janus kinase (JAK) inhibitor. It
serves as a valuable tool for investigating the physiological and pathological roles of the
JAK/STAT signaling pathway. This document provides a comprehensive overview of the cellular
activity of PF-00956980, including its inhibitory profile, effects on primary cells, and the
underlying signaling pathways it modulates. Detailed experimental methodologies are provided
to facilitate the replication and extension of these findings.

Quantitative Inhibitory Profile

PF-00956980 demonstrates inhibitory activity across multiple members of the JAK family. The
half-maximal inhibitory concentrations (IC50) against JAK1, JAK2, and JAK3 have been
determined in enzymatic assays.

Target IC50 (pM)
JAK1 2.2[1][2]
JAK2 23.1[1][2]
JAK3 59.9[1][2]
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Cellular Effects on Peripheral Blood Mononuclear
Cells (PBMCs)

A notable activity of PF-00956980 is its ability to modulate JAK protein levels in human
peripheral blood mononuclear cells (PBMCSs). It has been reported to induce a dose- and time-
dependent reduction in the protein levels of JAK2 and JAK3, while not affecting JAK1 levels.
This effect is thought to occur through the modulation of JAK2/3 synthesis|[3].

Signaling Pathway Modulation

PF-00956980 exerts its cellular effects primarily through the inhibition of the JAK/STAT
signaling pathway. This pathway is a critical signaling cascade initiated by cytokines and
growth factors, playing a central role in immune responses, inflammation, and hematopoiesis.
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Figure 1: The JAK/STAT Signaling Pathway
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Figure 2: Workflow for In Vitro Kinase Inhibition Assay
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Figure 3: Workflow for Western Blot Analysis in PBMCs

Isolate & Culture
PBMCs
Treat with
PF-00956980
Harvest & Lyse
Cells
Determine Protein
Concentration
SDS-PAGE
Protein Transfer
to Membrane
Blocking
Primary Antibody
Incubation
Secondary Antibody
Incubation
Detection & Imaging
Data Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b610060?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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